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Compound of Interest

Compound Name: Benzhydryl-hydrazine

CAS No.: 61765-84-2

Cat. No.: B1265863

Get Quote

Executive Summary & Compound Profile
Benzhydryl-hydrazine (also known as (diphenylmethyl)hydrazine) is a critical intermediate in

the synthesis of antihistamines (e.g., piperazine derivatives like cetirizine precursors) and

nitrogen-rich heterocycles. Accurate spectral characterization is essential due to its tendency to

oxidize or degrade into benzophenone derivatives.

This guide provides a comprehensive spectral atlas for Benzhydryl-hydrazine, focusing on the

free base and its hydrochloride salt, ensuring researchers can validate identity and purity with

high confidence.
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Property Detail

IUPAC Name (Diphenylmethyl)hydrazine

Common Name Benzhydrylhydrazine

CAS Number 983-44-8 (Free base) / 96329-22-5 (HCl salt)

Molecular Formula C₁₃H₁₄N₂

Molecular Weight 198.27 g/mol

Structure Ph₂CH-NH-NH₂

Appearance White to off-white crystalline solid

Synthesis & Sample Preparation Context
To understand the spectral impurities often seen, one must recognize the synthesis pathway.

The most common route involves the nucleophilic substitution of benzhydryl halides with

hydrazine hydrate.

Synthesis Workflow (Context for Impurities)
Precursor: Benzhydryl chloride (or bromide).

Reagent: Hydrazine hydrate (excess to prevent bis-alkylation).

Common Impurities:

N,N'-dibenzhydrylhydrazine (Bis-alkylated byproduct).

Benzophenone hydrazone (Oxidation product).

Benzhydrol (Hydrolysis of precursor).
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Figure 1: Synthesis pathway highlighting the origin of potential spectral impurities.

Mass Spectrometry (MS) Data
Mass spectrometry provides the primary confirmation of the molecular skeleton. The

fragmentation pattern is dominated by the stability of the benzhydryl cation.

Experimental Parameters (EI-MS)
Ionization Mode: Electron Impact (EI), 70 eV.

Inlet Temperature: 200°C.

Source Temperature: 230°C.

Fragmentation Analysis
The molecule (MW 198) typically exhibits a weak molecular ion peak due to the labile C-N

bond. The base peak is almost invariably the benzhydryl cation (

167).
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m/z (Mass-to-
Charge)

Relative Intensity
(%)

Fragment
Assignment

Mechanism

198 < 5% Molecular Ion (Weak)

167 100% (Base Peak)
-Cleavage (Loss of

)

165 20-40%

Fluorenyl cation (Loss

of

from 167)

152 10-15% Biphenyl-like fragment

77 30-50% Phenyl cation

51 10-20%
Aromatic ring

fragmentation

Mechanistic Pathway[1]
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Figure 2: EI-MS Fragmentation pathway. The stability of the benzhydryl cation makes m/z 167

the diagnostic peak.

Infrared Spectroscopy (IR)[2][3][4]
IR is crucial for confirming the hydrazine functionality (

) and distinguishing it from the starting material (benzhydryl chloride, no NH) or oxidation
products (benzophenone, C=O stretch).

Key Absorption Bands (KBr Pellet or ATR)
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Frequency (

)
Assignment Functional Group Notes

3350 - 3150
Primary & Secondary

Amines

Broad doublet or

multiplet.

asymmetric/symmetric

stretch.

3080 - 3020 Aromatic C-H

Weak, sharp peaks

characteristic of

benzene rings.

2980 - 2850
Methine C-H (

)

Weak, often obscured

by aromatic stretches.

1600, 1495, 1450
Aromatic Ring

Breathing

Characteristic

"fingerprint" for mono-

substituted benzene

rings.

1180 - 1050 C-N Stretch Medium intensity.

740, 700
Mono-substituted

Benzene

Strong bands

indicating 5 adjacent

aromatic protons.

Diagnostic Check:

Absence of 1660-1690

: Confirms no benzophenone (C=O) contamination.

Presence of 3300+ region: Confirms hydrazine moiety.

Nuclear Magnetic Resonance (NMR)[5][6][7][8]
NMR is the definitive tool for purity and structural assignment. Data is presented for the free

base in

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265863?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


.

H NMR Data (400 MHz, )
Shift (

, ppm)
Multiplicity Integration Assignment

Structural
Context

7.20 - 7.45 Multiplet (m) 10H Ar-H

Overlapping

aromatic protons

from two phenyl

rings.

4.92 Singlet (s) 1H

The methine

proton.

Diagnostic

singlet.

3.50 - 4.00 Broad (br s) 3H

Exchangeable

protons. Shift

varies with

concentration/sol

vent.[1]

Note on Salt Form: In DMSO-d6 (HCl salt), the exchangeable protons often split or shift

downfield (8-10 ppm) due to hydrogen bonding and slower exchange. The methine peak may

shift slightly to ~5.5 ppm.

C NMR Data (100 MHz, )
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Shift (

, ppm)
Type Assignment

142.5 Quaternary (C) Ipso-carbons of phenyl rings.

128.6 Methine (CH) Meta-carbons.

127.5 Methine (CH) Ortho-carbons.

127.1 Methine (CH) Para-carbons.

69.8 Methine (CH) (Benzhydryl carbon).

Self-Validation Protocol:

The

C spectrum must show exactly 5 distinct signals due to the symmetry of the two phenyl rings
(1 aliphatic, 4 aromatic). Appearance of extra aromatic peaks indicates asymmetry or
impurities.

Experimental Protocols
Protocol A: NMR Sample Preparation

Solvent Selection: Use

(Chloroform-d) for the free base. Use

for the hydrochloride salt.

Concentration: Dissolve 10-15 mg of sample in 0.6 mL of solvent.

Filtration: If the solution is cloudy (common with salts in chloroform), filter through a cotton

plug into the NMR tube to improve resolution.

Acquisition: Standard proton parameters (16 scans, 1s relaxation delay).

Protocol B: Purity Assessment via HPLC-UV
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For quantitative purity beyond spectral ID:

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse, 4.6 x 150 mm, 5µm).

Mobile Phase: A: Water (0.1% Formic Acid), B: Acetonitrile.

Gradient: 10% B to 90% B over 15 min.

Detection: UV at 254 nm (Strong absorption by benzhydryl group).

Retention: Benzhydryl-hydrazine elutes earlier than benzophenone or bis-

benzhydrylhydrazine due to the polar hydrazine tail.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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